7-(4-heptylphenyl)-8-(3-hydroxyphenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 7-(4-heptylphenyl)-6-(3-hydroxyphenyl)-2,4-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C28H31N5O3/c1-4-5-6-7-8-10-19-13-15-20(16-14-19)23-18-32-24-25(30(2)28(36)31(3)26(24)35)29-27(32)33(23)21-11-9-12-22(34)17-21/h9,11-18,34H,4-8,10H2,1-3H3
• InChI Key: BUEIHUHDSGTUQO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C2=CN3C4=C(N=C3N2C5=CC(=CC=C5)O)N(C(=O)N(C4=O)C)C
• Molecular Formula: C28H31N5O3
• Molecular Weight: 485.6 g/mol

Description

7-(4-heptylphenyl)-8-(3-hydroxyphenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C28H31N5O3 and its molecular weight is 485.6 g/mol. The purity is usually 95%.
The exact mass of the compound 7-(4-heptylphenyl)-8-(3-hydroxyphenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is 485.24268987 g/mol and the complexity rating of the compound is 787. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 7-(4-heptylphenyl)-8-(3-hydroxyphenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-heptylphenyl)-8-(3-hydroxyphenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

High-performance Thin-layer Chromatography (HPTLC) Assays

Development of Specific and Sensitive Assays : Research has focused on developing specific and sensitive assay methods for the determination of compounds in pharmaceutical forms. For example, linagliptin, a dipeptidyl peptidase-4 (DPP4) inhibitor used for diabetes treatment, has seen advancements in assay methods, including HPTLC, to ensure its stability and efficacy (Rode & Tajne, 2021).

Aquatic Environmental Impact of Chemical Compounds

Occurrence, Fate, and Behavior in Aquatic Environments : Studies on parabens, which share structural similarities with various pharmaceutical and cosmetic compounds, have examined their environmental impact. Such research highlights the importance of understanding the ecological footprint of chemical compounds, including potential endocrine-disrupting effects (Haman et al., 2015).

Advancements in Medicinal Chemistry

Hydantoin Derivatives in Drug Discovery : The hydantoin scaffold, a non-aromatic five-membered heterocycle, exemplifies the significance of structural motifs in medicinal chemistry, showcasing diverse biological and pharmacological activities. This underlines the potential of exploring specific structural frameworks for therapeutic applications (Shaikh et al., 2023).

Enhancement of Biological Properties

Bioactive Compounds and Encapsulation : Research into curcumin, a compound with various biological properties, emphasizes the potential of chemical modification and encapsulation to enhance biological and pharmacological properties. This suggests a pathway for enhancing the efficacy of compounds through structural modification and advanced formulation techniques (Witika et al., 2021).

Corrosion Inhibition

Imidazoline Derivatives as Corrosion Inhibitors : The application of imidazoline and its derivatives for corrosion inhibition illustrates the importance of chemical compounds in industrial applications. Their efficacy and environmental friendliness highlight the diverse utility beyond pharmaceuticals (Sriplai & Sombatmankhong, 2023).